![molecular formula C19H29NO4 B5234346 ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate](/img/structure/B5234346.png)
ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate, also known as U-47700, is a synthetic opioid that has gained popularity as a recreational drug due to its potent analgesic effects. However, U-47700 has also shown promise in scientific research for its potential use in pain management and as a tool for studying opioid receptors.
Mechanism of Action
Ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate acts as an agonist of the mu-opioid receptor, binding to and activating the receptor to produce analgesia and other opioid effects. It has a high affinity for the mu-opioid receptor, making it more potent than many other opioid drugs.
Biochemical and Physiological Effects:
ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate produces a range of effects on the body, including analgesia, sedation, euphoria, and respiratory depression. It also has the potential to cause dependence and addiction with prolonged use.
Advantages and Limitations for Lab Experiments
Ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate has several advantages as a tool for scientific research, including its high potency, selectivity for the mu-opioid receptor, and ability to produce opioid effects without the use of traditional opioids. However, its potential for abuse and addiction, as well as its limited availability and high cost, are significant limitations.
Future Directions
Future research on ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate could focus on developing new pain medications based on its structure and mechanism of action, as well as investigating its potential as a treatment for opioid addiction and withdrawal. Additionally, further studies could explore the long-term effects of ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate use and its potential for harm reduction in the context of the opioid epidemic.
Synthesis Methods
Ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate can be synthesized through a multistep process starting with the reaction of 3,4-dimethoxyphenylacetone with methylamine, followed by reduction with sodium borohydride and subsequent reaction with ethyl chloroformate and piperidine. The final product is purified through recrystallization.
Scientific Research Applications
Ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate has been used in scientific research to study the structure and function of opioid receptors, as well as to develop new pain medications with fewer side effects than traditional opioids. It has also been used as a tool for investigating the mechanisms of opioid addiction and withdrawal.
properties
IUPAC Name |
ethyl 1-[1-(3,4-dimethoxyphenyl)propan-2-yl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29NO4/c1-5-24-19(21)16-8-10-20(11-9-16)14(2)12-15-6-7-17(22-3)18(13-15)23-4/h6-7,13-14,16H,5,8-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAPKAYKPBFVVIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(C)CC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-4-piperidinecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.